Cas no 1534601-97-2 (3-(4-chlorophenyl)-4-methylpyrrolidine)

• Product Name: 3-(4-chlorophenyl)-4-methylpyrrolidine
• CAS No: 1534601-97-2
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD30486814
• CID: 5180771
• PubChem ID: 23588959
• Update Time: 2025-06-15

3-(4-chlorophenyl)-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• CID 23588959
• Pyrrolidine, 3-(4-chlorophenyl)-4-methyl-
• 3-(4-chlorophenyl)-4-methylpyrrolidine

• MDL： MFCD30486814
• Inchi： 1S/C11H14ClN/c1-8-6-13-7-11(8)9-2-4-10(12)5-3-9/h2-5,8,11,13H,6-7H2,1H3
• InChI Key： ZUVCVNVUXMSHMK-UHFFFAOYSA-N
• SMILES： N1CC(C)C(C2=CC=C(Cl)C=C2)C1

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 283.4±33.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-chlorophenyl)-4-methylpyrrolidine

Comprehensive Overview of 3-(4-chlorophenyl)-4-methylpyrrolidine (CAS No. 1534601-97-2): Properties, Applications, and Research Insights

3-(4-chlorophenyl)-4-methylpyrrolidine (CAS No. 1534601-97-2) is a specialized organic compound belonging to the pyrrolidine derivatives family. Its unique structural features, including a chlorophenyl group and a methyl substitution, make it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like 3-(4-chlorophenyl)-4-methylpyrrolidine. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize bioactivity. The compound’s lipophilicity and hydrogen-bonding capacity are critical factors driving its utility in medicinal chemistry. For instance, analogs of this compound have shown promise in modulating neurotransmitter receptors, a hot topic in neurodegenerative disease research.

From a synthetic perspective, 1534601-97-2 is typically prepared via multistep organic synthesis, involving palladium-catalyzed cross-coupling or reductive amination techniques. Its chiral center at the 4-position opens avenues for stereoselective synthesis, a key area in modern asymmetric catalysis. Laboratories often employ high-performance liquid chromatography (HPLC) to purify and characterize this compound, ensuring high chemical purity for research applications.

The agrochemical industry has also shown interest in 3-(4-chlorophenyl)-4-methylpyrrolidine due to its potential as a pesticide intermediate. Its chlorinated aromatic moiety may contribute to pest resistance management, a pressing concern in sustainable agriculture. However, rigorous environmental impact assessments are essential to evaluate its ecotoxicological profile.

In material science, derivatives of this compound are investigated for their photophysical properties, particularly in organic light-emitting diodes (OLEDs). The conjugated system formed by the pyrrolidine core and aryl group could enable tunable electroluminescence, aligning with the global push for energy-efficient displays.

Quality control of CAS No. 1534601-97-2 requires advanced analytical methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). Regulatory compliance with REACH and ISO standards is crucial for commercial distribution. Storage recommendations typically include anhydrous conditions at low temperatures to preserve stability.

Future research directions may explore 3-(4-chlorophenyl)-4-methylpyrrolidine’s role in proteolysis-targeting chimeras (PROTACs), an emerging drug discovery paradigm. Its modular structure could facilitate E3 ligase binding, addressing challenges in undruggable target therapeutics. Computational studies using molecular docking and quantum mechanical calculations are expected to accelerate these investigations.

For researchers sourcing this compound, verifying supplier certifications and batch-to-batch consistency is paramount. Many peer-reviewed studies emphasize the importance of structural validation through X-ray crystallography when working with novel derivatives. The compound’s patent landscape should also be reviewed for intellectual property considerations.